Cas no 2680648-72-8 (tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate)

• Product Name: tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate
• CAS No: 2680648-72-8
• MF: C₂₁H₂₄N₄O₅
• MW: 412.439064979553
• CID: 5620799
• PubChem ID: 165938825
• Update Time: 2025-07-14

tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680648-72-8
• EN300-28303700
• tert-butyl N-[3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl]carbamate
• tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

• Inchi： 1S/C21H24N4O5/c1-5-24-18(27)16(15(26)11-12-22)17(23-19(28)30-21(2,3)4)25(20(24)29)13-14-9-7-6-8-10-14/h6-10H,5,11,13H2,1-4H3,(H,23,28)
• InChI Key： MDDLCACENHQCGE-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(CC#N)=O)C(N(CC)C(N1CC1C=CC=CC=1)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 412.17466988g/mol
• Monoisotopic Mass: 412.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 120Ų

Additional information on tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

Introduction to CAS No 2680648-72-8 and Tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate

The compound with the CAS No 2680648-72-8 is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, formally known as Tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate, represents a sophisticated derivative of pyrimidine, a heterocyclic scaffold that is pivotal in medicinal chemistry due to its prevalence in numerous biologically active agents.

Pyrimidine derivatives are widely recognized for their pharmacological significance, particularly in the development of antiviral, anticancer, and antimicrobial drugs. The structural complexity of Tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate underscores its potential as a versatile intermediate in the synthesis of more complex therapeutic molecules. The presence of multiple functional groups, including carbamate and cyanoacetyl moieties, makes this compound a valuable building block for further chemical modifications and derivatization.

In recent years, there has been a surge in research focused on developing novel pyrimidine-based compounds with enhanced biological activity and improved pharmacokinetic profiles. The CAS No 2680648-72-8 compound has been investigated for its potential applications in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinase enzymes play a crucial role in cell signaling pathways, and their inhibition can lead to the disruption of tumor growth and progression. The unique structural features of this compound make it an attractive candidate for further exploration in this area.

Moreover, the carbamate group in Tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-ylcarbamate has been shown to enhance binding affinity to biological targets. Carbamate-functionalized compounds often exhibit favorable interactions with proteins due to their ability to form hydrogen bonds and participate in dipole-dipole interactions. This property is particularly valuable in drug design, where optimizing binding interactions can lead to more potent and selective therapeutic agents.

Recent advancements in computational chemistry have also facilitated the design and optimization of pyrimidine derivatives like Tert-butyl N-3-benzyl-5-(2-cyanoacetyl)-1-ethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yldicarboxamide. Molecular modeling techniques have enabled researchers to predict the binding modes of these compounds with target enzymes and receptors with high accuracy. This has accelerated the drug discovery process by allowing for the rapid screening of virtual libraries of potential candidates before experimental synthesis.

The synthesis of such complex molecules often requires multi-step organic reactions that showcase the expertise of synthetic chemists. The preparation of Tert-butyl N-(3-benzyl)-5-(2-cyanoacetyl)-1-(1-methylethoxy)carbonyl)-1H-pyrrole[3',4':5',6']pyrrolo[2',3':4',5']pyrimidin]-4(3H)-one involves intricate transformations such as condensation reactions between carbonyl compounds and amines or ureas under controlled conditions. The use of protecting groups is essential to ensure regioselectivity and prevent unwanted side reactions.

The pharmaceutical industry continues to invest heavily in research aimed at uncovering new therapeutic agents derived from pyrimidine core structures. The versatility of CAS No 2680648-72-synthetic routes for producing related derivatives makes it an indispensable tool for medicinal chemists seeking to develop next-generation drugs. As our understanding of biological pathways grows more sophisticated so does the demand for highly specialized molecules capable of modulating these pathways with precision.

In conclusion,Tert-butyl N-(3-benzyl)-5-(cyanoacetyl)carbamoyl]-1H-pyrrole[3',4':5',6']pyrrolo[2',3':4',5']pyrimidin]-4(3H)-one represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas including oncology,biochemistry,and immunology.Researchers continue exploring its potential as well as those related compounds which may lead groundbreaking discoveries within years ahead.